Cas no 2227714-06-7 (rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine
• CAS No: 2227714-06-7
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5927220
• PubChem ID: 96224944
• Update Time: 2025-06-09

rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine
• EN300-1971157
• 2227714-06-7
• rac-[(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropyl]methanamine

• Inchi： 1S/C7H12F3N/c1-6(2)4(3-11)5(6)7(8,9)10/h4-5H,3,11H2,1-2H3/t4-,5-/m0/s1
• InChI Key： SSBVQUPYLOJNRG-WHFBIAKZSA-N
• SMILES： FC([C@H]1[C@H](CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine

rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine (CAS No. 2227714-06-7): A Comprehensive Overview

rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine (CAS No. 2227714-06-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring substituted with a trifluoromethyl group and a methylamine functionality. These structural elements contribute to its potential biological activity and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.

The cyclopropyl ring is a three-membered cyclic structure that imparts significant steric constraints to the molecule, which can influence its conformational flexibility and interactions with biological targets. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The methylamine functionality provides a basic nitrogen atom that can participate in hydrogen bonding and other non-covalent interactions, contributing to the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential applications of rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The unique combination of its structural features allows it to penetrate bacterial cell walls effectively and disrupt essential cellular processes.

In addition to its antibacterial properties, rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug development. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits in conditions such as pain management and neurological disorders.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine involves several key steps that require precise control over the reaction conditions to achieve the desired stereochemistry and purity. One common synthetic route involves the formation of the cyclopropyl ring through a ring-closing metathesis reaction followed by the introduction of the trifluoromethyl group via electrophilic fluorination. The final step involves the attachment of the methylamine functionality through an amine coupling reaction. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity.

In preclinical studies, rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine has shown promising results in animal models of various diseases. For example, it has been effective in reducing inflammation and pain in rodent models of arthritis and neuropathic pain. These findings suggest that this compound may have therapeutic potential in treating inflammatory and pain-related conditions.

However, further research is needed to fully elucidate the mechanisms of action and safety profile of rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable data on its pharmacokinetics, pharmacodynamics, and potential side effects.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(trifluoromethyl)cyclopropylmethanamine (CAS No. 2227714-06-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in drug discovery programs. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various medical conditions.